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CAS Number: 917497-70-2[1][2][3][4]

This technical guide provides an in-depth overview of SC144 hydrochloride, a first-in-class,
orally active small-molecule inhibitor of glycoprotein 130 (gp130). This document is intended for
researchers, scientists, and drug development professionals interested in the therapeutic
potential and experimental application of this compound.

Core Concepts and Mechanism of Action

SC144 hydrochloride is a potent and selective inhibitor of gp130, a transmembrane protein
crucial for the signal transduction of several key cytokines, most notably Interleukin-6 (IL-6).

The IL-6/gp130/STAT3 signaling axis is a critical pathway implicated in the pathogenesis and
progression of various cancers, particularly ovarian cancer.

The mechanism of action of SC144 hydrochloride involves direct binding to gp130. This
interaction induces phosphorylation of gp130 at Serine 782 and subsequent deglycosylation of
the receptor. These modifications abrogate the downstream phosphorylation and nuclear
translocation of Signal Transducer and Activator of Transcription 3 (STAT3). By inhibiting the

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1530503#bc-rfq
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://www.researchgate.net/figure/SC144-triggers-apoptosis-in-select-cancer-cell-lines-A-Percentage-of-apoptosis-induced_fig3_233755760
https://broadpharm.com/protocol_files/cell_viability_assays
https://www.aymanoweida.com/protocols/proliferationmttassay
https://www.benchchem.com/product/b1530503/docs?utm_src=pdf-body#sc144-hydrochloride-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1530503/docs?utm_src=pdf-body#sc144-hydrochloride-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1530503/docs?utm_src=pdf-body#sc144-hydrochloride-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1530503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

activation of STAT3, SC144 hydrochloride effectively suppresses the expression of STAT3-

regulated genes that are critical for tumor cell proliferation, survival, angiogenesis, and

invasion.[5][6][7]

Quantitative Data

The following table summarizes the in vitro efficacy of SC144 hydrochloride across various

human cancer cell lines.

Cell Line Cancer Type IC50 (pM) Reference
OVCAR-8 Ovarian Cancer 0.72 [5]
OVCAR-5 Ovarian Cancer 0.49 [5]
OVCAR-3 Ovarian Cancer 0.95 [5]
HT-29 Colorectal Cancer 0.9 [8]
HCT116 Colorectal Cancer 0.6 [8]
LNCaP Prostate Cancer 0.4 [8]

Signaling Pathway

The diagram below illustrates the signaling pathway inhibited by SC144 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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